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A Note on the Subject: Initial searches for "3-(Trimethylsiloxypropyl)dimethylchlorosilane"
did not yield a specific CAS number or sufficient technical data, suggesting it may be a less
common or ambiguously named compound. This guide will therefore focus on a closely related
and industrially significant bifunctional organosilane, 3-Chloropropyltrimethoxysilane (CAS No:
2530-87-2). The principles of synthesis, reactivity, and application discussed herein are
foundational to this class of silanes and will provide relevant insights for researchers and
professionals in drug development and materials science.

Introduction to 3-Chloropropyltrimethoxysilane

3-Chloropropyltrimethoxysilane (CPTMS) is a versatile organosilane that serves as a crucial
molecular bridge between inorganic and organic materials.[1][2] Its bifunctional nature,
featuring a hydrolyzable trimethoxysilyl group and a reactive chloropropyl group, allows it to act
as a coupling agent, adhesion promoter, and surface modifier in a wide array of applications.[3]
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[4] In the realm of drug development and biomedical research, CPTMS is instrumental in the
functionalization of nanoparticles for targeted drug delivery, the surface modification of implants
to enhance biocompatibility, and the immobilization of biomolecules in biosensors.[3][5] This
guide provides a comprehensive technical overview of its synthesis, reaction mechanisms, and
key applications, with a focus on its utility for scientists and professionals in advanced materials
and life sciences.

Physicochemical Properties

CPTMS is a colorless to light yellow liquid with a characteristic odor.[1] Its key physical and
chemical properties are summarized in the table below.

Property Value Source(s)
CAS Number 2530-87-2 [61[7]
Molecular Formula C6H15CIO3Si [6][7]
Molecular Weight 198.72 g/mol [6][7]
Boiling Point 195-197 °C at 1013 hPa [8]

Melting Point -50 °C [41[7]
Density 1.09 g/mL at 25 °C [7]

Refractive Index (n20/D)

1.419

[7]

Flash Point

78 °C (172.4 °F)

[3]19]

Solubility

Miscible with organic solvents;

hydrolyzes in water.[7]

Vapor Pressure

<5 hPa at 20 °C

[8]

Synthesis and Reaction Mechanisms
Synthesis of 3-Chloropropyltrimethoxysilane

The primary industrial synthesis of CPTMS involves a two-step process.[10] The first step is the

hydrosilylation of allyl chloride with trichlorosilane in the presence of a platinum catalyst. The
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resulting 3-chloropropyltrichlorosilane is then reacted with methanol to yield 3-
chloropropyltrimethoxysilane and hydrogen chloride as a byproduct.[10]

A cleaner production method involves the direct esterification of 3-chloropropyltrichlorosilane
with methanol.[11]

lllustrative Synthesis Pathway

Allyl Chloride Trichlorosilane

Hydrosilylation
(Pt catalyst)

G—ChIoropropyltrichlorosiIana

Esterification

3-Chloropropyltrimethoxysilane HCI (byproduct)

Click to download full resolution via product page

Methanol

Caption: General synthesis pathway for 3-Chloropropyltrimethoxysilane.

Reaction Mechanisms

The utility of CPTMS stems from two primary reaction pathways: hydrolysis and condensation
of the trimethoxysilyl group, and nucleophilic substitution at the chloropropy! group.
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In the presence of water, the methoxy groups of CPTMS hydrolyze to form silanol groups (-Si-
OH) and methanol as a byproduct.[12][13] This reaction can be catalyzed by either acid or
base.[13] The resulting silanols are highly reactive and can condense with other silanols or with
hydroxyl groups on the surface of inorganic substrates (e.g., silica, metal oxides) to form stable
siloxane bonds (Si-O-Si).[13][14] This process is fundamental to its role as a coupling agent

and for surface modification.[14]

Hydrolysis and Condensation Mechanism

Hydrolysis
3-Chloropropyltrimethoxysilane H20
CIl-(CH2)3-Si(OCH3)3

Catalyst (Acid or Base)

3-Chloropropylsilanetriol
( Cl- (CH2)3 Si(OH)3 ) (Methanol (byproductD

1
I
IReactive Intermediate
|
|

v Condensation
3-Chloropropylsilanetriol Ingrganic Shiriace
propy (e.g., Si-OH)
Condensation

Covalent Siloxane Bond
(Surface-O-Si-(CHZ)B-CD (HZO (byproductD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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